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Introduction

Pyflubumide is a novel acaricide belonging to the chemical class of carboxanilides, developed
by Nihon Nohyaku Co., Ltd.. It is recognized for its high efficacy against a wide range of
economically important spider mites, including species that have developed resistance to
conventional acaricides. A key feature of Pyflubumide is its favorable safety profile for non-
target arthropods, making it a valuable tool for Integrated Pest Management (IPM) programs.
Classified by the Insecticide Resistance Action Committee (IRAC) under Mode of Action Group
25B, Pyflubumide acts as a mitochondrial complex Il inhibitor. This document provides
detailed application notes and protocols for the use of Pyflubumide in research and pest
management contexts.

Mode of Action

Pyflubumide functions as a pro-acaricide, meaning it is converted into its active form after
being metabolized by the target pest. Upon ingestion or contact, Pyflubumide is rapidly
deacylated within the spider mite's body to its active NH-form. This active metabolite potently
inhibits the mitochondrial complex Il (succinate dehydrogenase) in the electron transport chain.
The inhibition of this critical enzyme disrupts cellular respiration and energy production (ATP
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synthesis), leading to the death of the mite. This unique mode of action provides a distinct

advantage in managing resistance, as it differs from many other classes of acaricides.

Mitochondrion

Pyflubumide (Pro-acaricide)

Metabolism in Mite

4

Active Metabolite

(NH-form)

nhibits

ATP Synthase

ATP

Electron Transport Chain (Inner Mitochondrial Menjbrane)

Complex Il
(Succinate Dehydrogenase)

Coenzyme Q

Cytochrome ¢

02

1
i
1
dxidation
1
1
1
1
1

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1473361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicat?qn

Check Availability & Pricing

Click to download full resolution via product page

Caption: Pyflubumide's mode of action via inhibition of mitochondrial complex II.

Data Presentation
Table 1: Efficacy of Pyflubumide Against Various Spider

Mite Species (Laboratory Bioassays)

Target Pest

) Life Stage LC50 (mg a.i./L) Citation(s)
Species
Tetranychus urticae
(Two-spotted spider Adult 1.2
mite)
Tetranychus urticae
(Two-spotted spider Larvae 0.03
mite)
Panonychus citri
_ . Adult 13
(Citrus red mite)
Panonychus citri
) ) Larvae 0.04
(Citrus red mite)
Tetranychus kanzawai
) ) Adult 1.9
(Kanzawa spider mite)
Panonychus ulmi
Adult 2.2

(European red mite)

Table 2: Field Efficacy of Pyflubumide Against Spider
Mites
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Efficacy (%

Application . o
Crop Target Pest et mortality or Citation(s)
ate
reduction)
Apple Panonychus ulmi  Not specified Effective control
Excellent activity
Citrus Panonychus citri Not specified against resistant
populations
Tetranychus N ]
Cotton ] Not specified Effective control
urticae
Significant
Tetranychus N S
Okra ] Not specified reduction in mite
urticae .
population
Cucumber Tetranychus N Significant
) Not specified
(Greenhouse) urticae control

Note: Specific field efficacy data can vary based on environmental conditions, application
methods, and local pest populations. The provided information indicates general effectiveness.

Table 3: Toxicity of Pyflubumide to Non-Target
Organisms
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LC50 or L
. . Classificati o
Organism Species Test Stage Effect Level Citation(s)
on
(mg a.i./L)
Predatory Phytoseiulus
_ o Egg >200 Harmless
Mite persimilis
Predatory Amblyseius
) T Adult >100 Harmless
Mite californicus
Predatory Amblyseius N o
) T Not specified Low toxicity
Mite swirskii
Honey Bee Apis mellifera  Adult >200 Harmless
Common Spodoptera o
) 3rd Larva >500 Low activity
Cutworm litura
Green Peach  Myzus o
] ) All stages >500 Low activity
Aphid persicae

Experimental Protocols
Protocol 1: Leaf Disc Bioassay for Acaricidal Efficacy

This protocol is designed to determine the concentration-mortality response of spider mites to
Pyflubumide.
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1. Prepare Leaf Discs
(e.g., bean, citrus)

A

2. Prepare Serial Dilutions
of Pyflubumide

3. Treat Leaf Discs

(spray or dip)

4. Air Dry Treated Discs

5. Infest Discs with Adult

Female Spider Mites

6. Incubate under Controlled
Conditions (25°C, 16:8 L:D)

l

7. Assess Mortality
(e.g., after 48 hours)

8. Data Analysis
(Probit analysis for LC50)
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Integrated Pest Management (IPM)
Strategy for Mite Control

1. Monitoring & Scouting
(Assess mite & natural enemy populations)

A

2. Action Thresholds
(Economic injury levels)

if threshold is exceeded

A/

3. Biological Control

(Conservation & augmentation of
predatory mites & insects)

4. Cultural Practices
(Dust suppression, irrigation management)

5. Chemical Control
(Selective Acaricides)

Pyflubumide Application
(Targeted, rotational use)

6. Resistance Management
(Rotate with different MoAs)

7. Evaluation
(Post-treatment assessment)
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 To cite this document: BenchChem. [Application of Pyflubumide in Integrated Pest
Management Strategies: Detailed Application Notes and Protocols]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1473361#application-of-
pyflubumide-in-integrated-pest-management-strategies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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